Cas no 1323252-69-2 ((9H-fluoren-9-yl)methanesulfonyl chloride)

• Product Name: (9H-fluoren-9-yl)methanesulfonyl chloride
• CAS No: 1323252-69-2
• MF: C₁₄H₁₁ClO₂S
• MW: 278.753941774368
• CID: 6489708
• PubChem ID: 46928609
• Update Time: 2025-11-02

(9H-fluoren-9-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methanesulfonyl chloride
• 9H-Fluorene-9-methanesulfonyl chloride

• Inchi： 1S/C14H11ClO2S/c15-18(16,17)9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H,9H2
• InChI Key： WYJNFSAHMOPDMI-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)C2=C(C=CC=C2)C2=C1C=CC=C2

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 445.2±14.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (9H-fluoren-9-yl)methanesulfonyl chloride

Comprehensive Guide to (9H-fluoren-9-yl)methanesulfonyl chloride (CAS No. 1323252-69-2): Properties, Applications, and Market Insights

(9H-fluoren-9-yl)methanesulfonyl chloride (CAS No. 1323252-69-2) is a specialized sulfonyl chloride derivative widely used in organic synthesis and pharmaceutical research. This compound, often referred to as Fmoc-sulfonyl chloride, plays a critical role in peptide synthesis and protecting group chemistry. Its unique structure, featuring a fluorenylmethyl group, makes it highly valuable for N-terminal protection in solid-phase peptide synthesis (SPPS). Researchers and industries are increasingly interested in this compound due to its versatility and efficiency in bioconjugation and drug development.

The chemical properties of (9H-fluoren-9-yl)methanesulfonyl chloride include a molecular weight of approximately 278.75 g/mol and a reactive sulfonyl chloride functional group. This group enables the compound to act as an effective electrophile, facilitating reactions with nucleophiles such as amines and alcohols. The Fmoc group provides additional stability under mild acidic conditions, making it a preferred choice for peptide coupling reactions. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly synthesis methods, aligning with global trends toward sustainable research practices.

One of the most significant applications of (9H-fluoren-9-yl)methanesulfonyl chloride is in the pharmaceutical industry, where it is used to synthesize peptide-based drugs and biologics. The compound’s ability to form stable amide bonds makes it indispensable for developing therapeutic peptides, which are gaining traction in treating diseases like diabetes and cancer. Additionally, its role in proteomics research has expanded, particularly in post-translational modification studies and protein labeling. These applications are frequently searched in academic and industrial databases, reflecting the growing demand for high-purity sulfonylating agents.

Market trends indicate a rising interest in (9H-fluoren-9-yl)methanesulfonyl chloride, driven by the expansion of the biopharmaceutical sector and increased funding for peptide therapeutics. Companies specializing in custom synthesis and research chemicals are stocking this compound to meet the needs of academic labs and pharmaceutical developers. Furthermore, the compound’s compatibility with automated peptide synthesizers has made it a staple in high-throughput screening (HTS) workflows. As the demand for precision medicine grows, the relevance of Fmoc-protected reagents like this sulfonyl chloride is expected to surge.

For researchers working with (9H-fluoren-9-yl)methanesulfonyl chloride, proper handling and storage are essential to maintain its reactivity. The compound should be stored in a cool, dry environment under inert gas to prevent hydrolysis of the sulfonyl chloride group. Safety data sheets (SDS) recommend using personal protective equipment (PPE) such as gloves and goggles when handling this reagent. These precautions align with laboratory best practices and ensure compliance with occupational health and safety standards.

In summary, (9H-fluoren-9-yl)methanesulfonyl chloride (CAS No. 1323252-69-2) is a pivotal reagent in modern organic and medicinal chemistry. Its applications span from peptide synthesis to drug discovery, making it a sought-after compound in both academic and industrial settings. With the pharmaceutical industry’s shift toward biologics and targeted therapies, the demand for high-quality Fmoc-sulfonyl chloride is poised to grow. Researchers and suppliers alike should stay informed about the latest developments in sulfonylation chemistry to leverage the full potential of this versatile compound.